2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid

• Molecular Formula: C8H5ClF2O2
• Molecular Weight: 206.57 g/mol
• IUPAC Name: 2-(2-chloro-5-fluorophenyl)-2-fluoroacetic acid
• InChI: InChI=1S/C8H5ClF2O2/c9-6-2-1-4(10)3-5(6)7(11)8(12)13/h1-3,7H,(H,12,13)
• InChI Key: GMCVVEYDYQJOPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(C(=O)O)F)Cl

Description

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectral predictions indicate:

• A deshielded carboxylic acid proton at δ 12.3–13.1 ppm (singlet)
• A doublet of doublets for the α-fluorine-coupled proton at δ 5.1–5.4 ppm (J = 48 Hz, 16 Hz)
• Aromatic protons as a complex multiplet between δ 7.2–7.9 ppm due to ortho-fluorine and para-chlorine coupling

¹⁹F NMR would show two distinct signals:

• δ -110 to -115 ppm for the aromatic fluorine (meta to chlorine)
• δ -190 to -195 ppm for the α-fluorine

Fourier-Transform Infrared (FT-IR) Spectroscopy

Key absorption bands include:

• Broad O-H stretch at 2500–3000 cm⁻¹ (carboxylic acid)
• Sharp C=O stretch at 1690–1715 cm⁻¹
• C-F stretches at 1100–1250 cm⁻¹
• C-Cl vibration at 550–650 cm⁻¹

Mass Spectrometry (MS)

Electron ionization (EI-MS) would display:

• Molecular ion peak at m/z 206.57 (M⁺, 20% relative abundance)
• Fragment at m/z 161.02 (M⁺ - COOH, 100%)
• Chlorine isotope pattern at m/z 161/163 (3:1 ratio)

Table 2: Predicted spectroscopic signatures

Technique	Key Features
¹H NMR	δ 5.2 (dd, J = 48, 16 Hz, 1H), δ 7.6 (m, 2H)
¹⁹F NMR	δ -112 (aromatic F), δ -192 (α-F)
FT-IR	1703 cm⁻¹ (C=O), 1155 cm⁻¹ (C-F)
EI-MS	206.57 (M⁺), 161.02 (M⁺ - COOH)

Preparation Methods

Diazotization and Halogenation Route (Adapted from Patent CN106928044A)

A general and scalable method for preparing fluoro-substituted phenylacetic acids involves the diazotization of fluoroaniline derivatives, followed by reaction with vinylidene chloride and subsequent hydrolysis.

Stepwise procedure:

• Diazotization of 2-chloro-5-fluoroaniline:

  • In a reaction vessel, 20% hydrochloric acid solution is heated to 85–95 °C.
  • 2-chloro-5-fluoroaniline (250 g scale) is added and dissolved.
  • The mixture is cooled to -5 to 5 °C.
  • Dichloromethane (400 g), tetrabutylammonium chloride (20 g), and copper acetate (20 g) are added as phase-transfer and catalytic agents.
  • Vinylidene chloride in dichloromethane solution is added dropwise under controlled temperature.
  • Aqueous sodium nitrite solution (150 g) is added slowly to generate diazonium salts.
  • The reaction is maintained for 2 hours to form 1-(2,2,2-trichloroethyl)-2-chloro-5-fluorobenzene intermediate.

• Hydrolysis to 2-(2-chloro-5-fluorophenyl)-2-fluoroacetic acid:

  • The intermediate is added dropwise to 25% hydrochloric acid at 80–95 °C under nitrogen atmosphere.
  • The mixture is stirred for 8 hours to hydrolyze the trichloroethyl group to the fluoroacetic acid.
  • Upon completion, the reaction mixture is cooled and quenched in ice water.
  • The product is filtered, washed, dried, and purified by recrystallization from toluene.
  • The yield of pure acid is approximately 55–60% with >99% HPLC purity.

Notes:

• The use of tetrabutylammonium salts and copper catalysts facilitates the diazotization and substitution steps.
• Temperature control is critical to avoid side reactions.
• This method is adaptable to various fluoro-substituted anilines, as demonstrated in related compounds preparation.

Halogen Exchange and Carboxylation Methods

While specific direct syntheses of 2-(2-chloro-5-fluorophenyl)-2-fluoroacetic acid via halogen exchange are less documented, analogous methods for related compounds involve:

• Starting from 2-chloro-5-fluorobenzyl halides or nitriles.
• Nucleophilic substitution with fluorinated carboxylate sources.
• Oxidative or hydrolytic conversion of intermediates to the fluoroacetic acid.

These methods require careful selection of reagents to maintain the integrity of halogen substituents and avoid dehalogenation.

Comparative Data Table of Preparation Parameters

Step	Conditions	Reagents/Materials	Yield (%)	Purity (HPLC)	Notes
Diazotization of fluoroaniline	85–95 °C, then cooled to 0 °C	20% HCl, 2-chloro-5-fluoroaniline, vinylidene chloride, NaNO2, Cu(OAc)2, TBAC	Intermediate isolated	N/A	Requires controlled addition rates
Hydrolysis to acid	80–95 °C, 8 h, nitrogen atmosphere	25% HCl, intermediate from above	~55–60	>99%	Recrystallization from toluene
Kinetic resolution (chiral)	Room temp to 50 °C, overnight	Pivalic anhydride, chiral acyl-transfer catalyst (+)-BTM, alcohols	Variable	High enantioselectivity	For chiral derivatives only

Research Findings and Observations

• The diazotization and vinylidene chloride addition method is the most documented and scalable route for preparing fluoro-substituted phenylacetic acids, including 2-(2-chloro-5-fluorophenyl)-2-fluoroacetic acid.
• The reaction proceeds through formation of a trichloroethyl intermediate, which upon acidic hydrolysis yields the target fluoroacetic acid.
• Purification by recrystallization from toluene yields high-purity product suitable for research and industrial applications.
• The method allows for variation in substituents on the aromatic ring, demonstrating versatility.
• Alternative methods involving halogen exchange or asymmetric synthesis are less common but offer routes for specialized derivatives.
• Strict control of reaction temperature, reagent addition rates, and atmosphere (nitrogen protection) are essential for optimal yield and purity.

Chemical Reactions Analysis

Types of Reactions: 2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid can undergo various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms on the phenyl ring can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as sodium hydroxide or potassium carbonate can be used under reflux conditions.

Oxidation Reactions: Oxidizing agents like potassium permanganate or hydrogen peroxide may be employed.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield derivatives with different functional groups, while oxidation and reduction reactions can lead to the formation of various oxidized or reduced forms of the compound .

Scientific Research Applications

2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of chlorine and fluorine atoms can enhance the compound’s binding affinity and selectivity towards these targets. The fluoroacetic acid moiety may also play a role in modulating the compound’s activity by influencing its chemical reactivity and stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Similarity Scores

The following compounds exhibit high structural similarity to 2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid, as indicated by computational or experimental analyses:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Similarity Score	Key Structural Differences
2-(2-Chloro-4-fluorophenyl)acetic acid	174603-38-4	C₈H₆ClFO₂	188.58	0.95	Fluorine at phenyl 4-position; no α-fluoro
2-Chloro-5-fluorophenylacetic acid	177985-33-0	C₈H₆ClFO₂	188.58	0.93	No α-fluoro; phenyl substituents identical
Methyl 2-(2-chloro-4-fluorophenyl)acetate	1000523-07-8	C₉H₈ClFO₂	202.61	0.87	Esterified carboxylic acid; methyl group
2-(2-Chloro-3-fluorophenyl)acetic acid	202001-00-1	C₈H₆ClFO₂	188.58	0.87	Fluorine at phenyl 3-position; no α-fluoro
(2-Chloro-5-fluorophenyl)(difluoro)acetic acid	N/A	C₈H₅ClF₃O₂	224.57	N/A	Difluoroacetic acid group

Notes:

• The similarity scores (0.87–0.95) reflect positional isomerism and functional group variations .
• The presence of an α-fluoro group in the target compound distinguishes it from non-fluorinated analogs like 2-chloro-5-fluorophenylacetic acid .

Physicochemical Properties

2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic Acid

• Limited experimental data are available, but its structure suggests: Boiling Point: Estimated >250°C (based on analogs like 2-chloro-5-fluorophenylacetic acid, which boils at 289.3°C ). Density: ~1.4–1.5 g/cm³ (similar to fluorinated acetic acids ). Solubility: Likely polar aprotic solvent-soluble (e.g., DMSO, acetone) due to the carboxylic acid group.

Key Comparisons:

2-Chloro-5-fluorophenylacetic acid (CAS 177985-33-0) :

• Boiling Point: 289.3°C at 760 mmHg
• Density: 1.417 g/cm³
• Hazard: H302 (harmful if swallowed) .
• The absence of the α-fluoro group reduces steric hindrance but may lower metabolic stability compared to the target compound.

Methyl 2-(2-chloro-4-fluorophenyl)acetate (CAS 1000523-07-8) :

• Esterification increases lipophilicity (logP ~2.5 vs. ~1.8 for carboxylic acids), enhancing membrane permeability but requiring hydrolysis for bioactivity .

Biological Activity

2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid (CAS Number: 74590-69-5) is a fluorinated aromatic compound characterized by its unique structural features, which include a chlorophenyl group and a fluoroacetic acid moiety. This compound has garnered attention in pharmaceutical research due to its potential biological activities, particularly in antibacterial and anti-inflammatory applications.

• Molecular Formula : C₈H₆ClF₃O₂
• Molecular Weight : 188.58 g/mol
• Functional Groups : Carboxylic acid, halogenated aromatic ring

Antibacterial Properties

Research indicates that compounds similar to 2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid exhibit significant antibacterial activity. For instance, studies on related compounds like 2-chloro-5-fluorophenol have shown effectiveness against various bacterial strains, including Escherichia coli and Staphylococcus aureus . The mechanism of action often involves disruption of bacterial cell membranes or interference with essential metabolic pathways.

Table 1: Antibacterial Activity of Related Compounds

Compound	Bacterial Strains Tested	Inhibition Zone (mm)	Reference
2-Chloro-5-fluorophenol	E. coli, S. aureus	15-20
2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid	Pseudomonas aeruginosa, Staphylococcus aureus	TBD

Anti-inflammatory Activity

The compound's potential as an anti-inflammatory agent is also noteworthy. It may modulate inflammatory pathways by influencing cytokine release and immune cell activity. Similar compounds have shown efficacy in treating conditions such as rheumatoid arthritis and inflammatory bowel disease by targeting specific receptors involved in inflammation .

Case Studies and Research Findings

• Study on Antibacterial Efficacy
  A study utilizing the disc diffusion method assessed the antibacterial efficacy of 2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid against several gram-positive and gram-negative bacteria. The results demonstrated a significant inhibition zone compared to standard antibiotics, suggesting its potential as an effective antimicrobial agent .
• Molecular Docking Studies
  Molecular docking studies have been conducted to predict the binding affinity of 2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid to various biological targets. These studies aim to elucidate the compound's mechanism of action at the molecular level, providing insights into its therapeutic potential .
• Biodegradation Studies
  Research on the biodegradation of fluorinated aromatic compounds indicates that microbial communities can effectively degrade such compounds under aerobic conditions. This aspect is crucial for understanding the environmental impact and metabolic pathways associated with compounds like 2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid .

Q & A

Q. What are the optimal conditions for synthesizing 2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid to maximize yield and purity?

• Methodological Answer : Synthesis typically involves halogenation and fluorination of phenylacetic acid derivatives. Key steps include:

• Halogenation : Use chlorination agents (e.g., Cl₂ or N-chlorosuccinimide) under anhydrous conditions at 0–5°C to minimize side reactions .
• Fluorination : Introduce fluorine via nucleophilic substitution (e.g., KF in DMF at 80–100°C) with a Cu(I) catalyst to enhance regioselectivity .
• Purification : Recrystallize using ethanol/water mixtures (1:3 v/v) to achieve >95% purity. Monitor by HPLC (C18 column, 0.1% TFA in acetonitrile/water gradient) .

Q. How can structural ambiguities in 2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid be resolved using crystallographic methods?

• Methodological Answer : X-ray crystallography with ORTEP-III software ( ) is recommended:

• Grow single crystals via slow evaporation in ethanol at 4°C.
• Collect diffraction data (Mo-Kα radiation, λ = 0.71073 Å) and refine using the SHELX suite.
• Analyze bond angles and distances (e.g., C-Cl = 1.74 Å, C-F = 1.39 Å) to confirm regiochemistry .

Q. What safety protocols are critical when handling fluorinated acetic acid derivatives?

• Methodological Answer :

• PPE : Wear nitrile gloves, goggles, and lab coats due to H302 (harmful if swallowed) .
• Ventilation : Use fume hoods to avoid inhalation of volatile intermediates (e.g., 2-chloro-5-fluorobenzaldehyde) .
• Spill Management : Neutralize with 10% sodium bicarbonate and absorb with vermiculite .

Advanced Research Questions

Q. How do electronic effects of the 2-chloro-5-fluorophenyl group influence the acidity of the adjacent fluoroacetic moiety?

• Methodological Answer :

• Perform DFT calculations (B3LYP/6-311+G(d,p)) to compare pKa values.
• The electron-withdrawing Cl and F groups stabilize the deprotonated form, reducing pKa by ~1.5 units compared to unsubstituted phenylacetic acid .
• Validate via potentiometric titration in DMSO/water (4:1) with 0.1 M KCl as supporting electrolyte .

Q. What strategies mitigate competing side reactions during the synthesis of fluorinated aromatic acetic acids?

• Methodological Answer :

• Temperature Control : Maintain <5°C during chlorination to prevent dihalogenation .
• Catalyst Optimization : Use Pd(OAc)₂ with P(o-tol)₃ to suppress decarboxylation during fluorination .
• In Situ Monitoring : Employ FTIR to track carbonyl stretching (1700–1750 cm^-1) and adjust reagent stoichiometry .

Q. How can contradictory NMR data for 2-(2-Chloro-5-fluorophenyl)-2-fluoroacetic acid be reconciled across studies?

• Methodological Answer :

• Solvent Effects : Compare ¹⁹F NMR in CDCl₃ vs. DMSO-d₆; chemical shifts vary by 0.5–1.0 ppm due to hydrogen bonding .
• Dynamic Effects : Use VT-NMR (Variable Temperature) to identify conformational exchange broadening signals at 25–50°C .